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Compound of Interest

Compound Name:
(2R,3S)-3-hydroxypyrrolidine-2-

carboxylic acid

Cat. No.: B174381 Get Quote

An In-Depth Exploration for Researchers, Scientists, and Drug Development Professionals

Introduction
Within the vast and intricate world of biochemistry, certain molecules, though not always in the

spotlight, play fundamentally crucial roles in the structure and function of biological systems.

trans-3-Hydroxy-L-proline is one such molecule. Often overshadowed by its more abundant

isomer, trans-4-hydroxy-L-proline, this non-proteinogenic amino acid is a critical component of

collagen, the most abundant protein in mammals. Its presence, or absence, has profound

implications for tissue integrity and has been linked to human diseases. This technical guide

provides a comprehensive overview of trans-3-hydroxy-L-proline, delving into its nomenclature,

biochemical significance, synthesis, and applications in research and drug development.

Nomenclature and Chemical Identity: A Multifaceted
Profile
Precise identification of a chemical entity is paramount in scientific discourse. trans-3-Hydroxy-

L-proline is known by a variety of names and identifiers across different databases and

suppliers. A clear understanding of this nomenclature is essential for accurate literature

searches and procurement.

Systematic and Common Names:
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The unambiguous naming of trans-3-hydroxy-L-proline is governed by IUPAC nomenclature.

However, a host of synonyms and trivial names are frequently encountered in literature and

commercial catalogs.

Identifier Type Identifier Source

IUPAC Name
(2S,3S)-3-Hydroxypyrrolidine-

2-carboxylic acid
[1][2][3]

CAS Number 4298-08-2 [1][3][4]

Common Synonyms L-threo-3-hydroxyproline [5]

(3S)-3-hydroxy-L-proline [2]

L-3-trans-Hydroxyproline [6]

H-3-Hyp-OH [6]

T3LHyp [7]

PubChem CID 440575 [2]

ChEBI ID CHEBI:16889 [2]

Molecular Formula C5H9NO3 [2][3][4]

Molecular Weight 131.13 g/mol [2][4]

The Biochemical Significance of a Subtle
Hydroxylation
The introduction of a hydroxyl group at the C3 position of L-proline is a post-translational

modification with significant biological consequences, primarily within the context of collagen

structure and function.

A Key Player in Collagen Architecture
trans-3-Hydroxy-L-proline is found in various types of collagen, the primary structural protein of

the extracellular matrix in animals.[8] Its formation is catalyzed by a family of enzymes known

as prolyl 3-hydroxylases (P3Hs).[9] This modification is far less common than the hydroxylation
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at the C4 position, with the ratio of trans-4-hydroxy-L-proline to trans-3-hydroxy-L-proline in

whole-body collagens being approximately 100:1.[4]

While trans-4-hydroxy-L-proline is well-established to be crucial for the thermal stability of the

collagen triple helix, the role of trans-3-hydroxy-L-proline is more nuanced. Some studies

suggest that the presence of a 3-hydroxyl group may slightly destabilize the collagen triple helix

in comparison to an unmodified proline residue.[1][10] However, it is believed to play a critical

role in the supramolecular assembly of collagen fibrils, influencing the interactions between

adjacent collagen molecules.[11]

The Prolyl 3-Hydroxylase Enzymatic Complex
The enzymatic machinery responsible for the synthesis of trans-3-hydroxy-L-proline is a

complex of three proteins:

Prolyl 3-hydroxylase 1 (P3H1): The catalytic subunit that hydroxylates proline residues at the

C3 position.

Cartilage-associated protein (CRTAP): A crucial co-factor for P3H1 activity.

Cyclophilin B (PPIB): A peptidyl-prolyl cis-trans isomerase that may act as a chaperone in

collagen folding.

This complex is localized in the endoplasmic reticulum and acts on procollagen chains before

their assembly into the triple helix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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